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Compound of Interest

Compound Name: Epelmycin B
Cat. No.: B15564870
Get Quote
\ J

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure of
Epelmycin B, an anthracycline antibiotic. The information is curated for researchers, scientists,
and professionals in the field of drug development and natural product chemistry. This
document synthesizes available data to offer a detailed understanding of Epelmycin B's
molecular characteristics.

Core Chemical Identity

Epelmycin B is a member of the epelmycin complex, a group of anthracycline antibiotics
produced by a blocked mutant strain (SU2-730) of Streptomyces violaceus A262.[1] First
described in 1991, this class of compounds are e-rhodomycinone glycosides.[1] The specific
chemical identity of Epelmycin B is detailed in the table below.
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Identifier Value Source
CAS Number 107807-24-9 [21[3][41[5]
Molecular Formula C42H51NOa16 [2]
Molecular Weight 825.85 g/mol [2]

Elucidation of the Chemical Structure

The definitive structure of Epelmycin B was determined through a combination of
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS), as is standard for the structural elucidation of novel natural products. The
aglycone portion of Epelmycin B is e-rhodomycinone, a common feature among this class of
anthracyclines. The structural diversity within the epelmycin complex arises from the nature
and arrangement of the sugar moieties attached to the aglycone.

While the precise 2D and 3D structure of Epelmycin B is not available in public databases as
of this guide's compilation, the primary literature provides the definitive structural information.
Based on the analysis of its molecular formula and its relation to other epelmycins, the
structure consists of the e-rhodomycinone core linked to a trisaccharide chain.

Spectroscopic Data Summary

The following tables summarize the key quantitative data that would have been instrumental in
the structure elucidation of Epelmycin B. This data is representative of the information typically
found in primary research articles for such compounds.

Table 1: *H NMR Spectroscopic Data (Representative)
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Chemical Shift (3)

Coupling Constant

Multiplicit Assignment

ppm pRETY (J) Hz g

Aromatic Protons
7.50 - 7.80 m -

(Aglycone)

Anomeric Protons
5.20 - 5.50 m -

(Sugars)
4.00 - 4.50 m - Sugar Ring Protons
3.60 s - OCHs

Aliphatic Protons
2.00 - 2.50 m -

(Aglycone/Sugars)
1.20-1.50 d ~6.5 CHs (Sugar)

Table 2: 3C NMR Spectroscopic Data (Representative)

Chemical Shift (6) ppm

Assignment

180 - 190 Ketone Carbonyls (Aglycone)
160 - 170 Ester/Carboxyl Carbonyl
110- 150 Aromatic/Olefinic Carbons
95 - 105 Anomeric Carbons
60 - 80 Sugar Ring Carbons
50 - 60 OCHs
15-25 CHs
Table 3: Mass Spectrometry Data
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Technique lonization Mode Observed m/z Interpretation

FAB-MS Positive [M+H]* Molecular lon Peak

High-Resolution Mass

HR-FAB-MS Positive C42H52NO16™ for Formula
Confirmation

Experimental Protocols: A Generalized Workflow

The isolation and structure elucidation of Epelmycin B would have followed a meticulous
experimental workflow. The following is a generalized protocol based on standard practices for

natural product chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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